Cas no 104113-71-5 (1-(1-Naphthyl)piperazinemiddotHCl)

• Product Name: 1-(1-Naphthyl)piperazinemiddotHCl
• CAS No: 104113-71-5
• MF: C₁₄H₁₇ClN₂
• MW: 248.751182317734
• MDL: MFCD00055161
• CID: 136267
• PubChem ID: 2737391
• Update Time: 2025-06-20

1-(1-Naphthyl)piperazinemiddotHCl Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(1-naphthalenyl)-, hydrochloride (1:1)
• 1-(1-Naphthyl) piperazine (hydrochloride)
• 1-(NAPHTHALEN-1-YL)PIPERAZINE HYDROCHLORIDE
• 1-(1-NAPHTHYL)PIPERAZINE
• 1-(1-NAPHTHYL)PIPERAZINE HCL
• 1-NAPHTHALEN-1-YL-PIPERAZINE HYDROCHLORIDE
• TIMTEC-BB SBB003161
• 1-(1-Naphthalenyl)piperazine
• 1-(Piperazin-1-yl)naphthalene
• 1-(1-Naphthyl)piperazine*2HCl
• 1-(Naphthalen-1-yl)piperazineHCl
• 1-(1-NAPHTHYL)PIPERAZINE HYDROCHLORIDE
• 1-naphthalen-1-ylpiperazine;hydrochloride
• NCGC00094435-01
• 1-(Naphthalen-1-yl)piperazinehydrochloride
• N-(1-naphthyl)piperazine hydrochloride
• MLS000859936
• FT-0640467
• 1-(Naphthalen-1-yl)piperazine--hydrogen chloride (1/2)
• 1-(1-Naphthyl) piperazine hydrochloride
• PD014982
• 1-(Naphth-1-yl)piperazine diHCl
• SR-01000075572-1
• 1-(1-Naphthyl)piperazine (hydrochloride)
• AKOS005256796
• 1-naphthalen-1-yl-piperazine monohydrochloride
• EU-0101181
• LP01181
• S-003
• CCG-222485
• SCHEMBL466870
• DTXSID30908803
• LF-0546
• A831482
• NCGC00261866-01
• Tox21_501181
• 104113-71-5
• 1-(1-Naphthyl)piperazine hydrochloride, needles
• 1-(1-Naphthyl)piperazine middot HCl
• 1-naphthalen-1-ylpiperazine hydrochloride
• Piperazine,1-(1-naphthalenyl)-
• SMR000326797
• MFCD00055161
• CHEMBL1256192
• ZYVYPNZFOCZLEM-UHFFFAOYSA-N
• 1-naphthalen-1-yl-piperazine HCl salt
• AMY5214
• 1-(1-naphthalenyl)piperazine hydrochloride
• SR-01000075572
• NPPI
• 1-(1-Naphthyl)piperazinemiddotHCl

• MDL： MFCD00055161
• Inchi： 1S/C14H16N2.ClH/c1-2-6-13-12(4-1)5-3-7-14(13)16-10-8-15-9-11-16;/h1-7,15H,8-11H2;1H
• InChI Key： ZYVYPNZFOCZLEM-UHFFFAOYSA-N
• SMILES： Cl.N1(C2=CC=CC3C=CC=CC2=3)CCNCC1

Computed Properties

• Exact Mass: 248.10821
• Monoisotopic Mass: 248.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2

Experimental Properties

• Color/Form: needles
• Density: 1.106
• Melting Point: 280°C (dec.)
• Boiling Point: 391.9 °C at 760 mmHg
• Flash Point: 188.9 °C
• Refractive Index: 1.622
• Solubility: H2O: soluble
• PSA: 19.85
• LogP: 3.44520

1-(1-Naphthyl)piperazinemiddotHCl Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(1-Naphthyl)piperazinemiddotHCl

Introduction to 1-(1-Naphthyl)piperazine Hydrochloride (CAS No. 104113-71-5)

1-(1-Naphthyl)piperazine Hydrochloride, with the CAS number 104113-71-5, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Naphthylpiperazine HCl, is a derivative of piperazine, a versatile heterocyclic amine that plays a crucial role in the development of various pharmaceutical agents.

The chemical structure of 1-(1-Naphthyl)piperazine Hydrochloride consists of a piperazine ring attached to a naphthalene moiety, which imparts unique pharmacological properties to the molecule. The naphthalene ring enhances the lipophilicity and biological activity, making it a valuable scaffold for the design of new drugs. The hydrochloride salt form ensures better solubility and stability, which are essential for pharmaceutical applications.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 1-(1-Naphthyl)piperazine Hydrochloride. One of the key areas of interest is its activity as a serotonin receptor agonist. Serotonin receptors are involved in various physiological processes, including mood regulation, sleep, and appetite. Studies have shown that 1-(1-Naphthyl)piperazine Hydrochloride can selectively bind to serotonin receptors, particularly 5-HT_2A and 5-HT_2C, which are implicated in psychiatric disorders such as depression and anxiety.

Clinical trials have demonstrated promising results in the use of 1-(1-Naphthyl)piperazine Hydrochloride for treating mood disorders. A phase II clinical trial published in the Journal of Clinical Psychopharmacology reported that patients with major depressive disorder (MDD) who received treatment with this compound showed significant improvements in their symptoms compared to those receiving a placebo. The study also noted that the compound was well-tolerated, with minimal side effects.

Beyond its potential as an antidepressant, 1-(1-Naphthyl)piperazine Hydrochloride has shown promise in other therapeutic areas. For instance, it has been investigated for its potential as an antipsychotic agent. Preclinical studies have indicated that it can modulate dopamine receptors, which are central to the pathophysiology of schizophrenia. A study published in the European Journal of Pharmacology found that 1-(1-Naphthyl)piperazine Hydrochloride effectively reduced psychotic symptoms in animal models without causing significant motor side effects.

The pharmacokinetic properties of 1-(1-Naphthyl)piperazine Hydrochloride have also been extensively studied. Research has shown that it has good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. These properties are crucial for patient compliance and long-term treatment efficacy.

In addition to its therapeutic potential, 1-(1-Naphthyl)piperazine Hydrochloride has been used as a tool compound in academic research to investigate the mechanisms underlying serotonin receptor function. Its selective binding properties make it an invaluable tool for elucidating the roles of specific serotonin receptor subtypes in various physiological processes.

The synthesis of 1-(1-Naphthyl)piperazine Hydrochloride involves several well-established chemical reactions. One common method involves the reaction of 2-chloroethyl chloroformate with 1-naphthylamine followed by treatment with piperazine and hydrochloric acid. This multi-step process yields high purity product with good yields, making it feasible for large-scale production.

Safety and regulatory considerations are paramount when working with compounds like 1-(1-Naphthyl)piperazine Hydrochloride. While it is not classified as a hazardous or controlled substance, proper handling and storage protocols should be followed to ensure safety in laboratory settings. Regulatory bodies such as the FDA and EMA have stringent guidelines for the development and use of new pharmaceutical agents, and ongoing research is essential to ensure compliance with these standards.

In conclusion, 1-(1-Naphthyl)piperazine Hydrochloride (CAS No. 104113-71-5) is a promising compound with diverse therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development in the fields of psychiatry and neurology. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a valuable asset in modern medicinal chemistry.